(Z)-methyl 2-(6-acetamido-2-((4-methylbenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[6-acetamido-2-(4-methylbenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H19N3O4S/c1-12-4-6-14(7-5-12)19(26)22-20-23(11-18(25)27-3)16-9-8-15(21-13(2)24)10-17(16)28-20/h4-10H,11H2,1-3H3,(H,21,24)
• InChI Key: VSPRAAFNZYGDPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)NC(=O)C)CC(=O)OC
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

This compound is a derivative of benzothiazole, which is a heterocyclic compound. Benzothiazoles are known for their wide range of biological activities and are used in medicinal chemistry.

Chemical Reactions Analysis

Benzothiazoles are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and they can undergo electrophilic substitution reactions at the benzene ring.

Scientific Research Applications

Synthesis of Benzo[a]carbazoles

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Potential BRAFV600E Inhibitors

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Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Benzothiazoles have been studied for their antimicrobial, antifungal, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, it should be handled with appropriate safety precautions. The compound you mentioned is similar to ®-2-Acetamido-3-((4-methylbenzoyl)thio)propanoic acid, which has a hazard statement of H315-H319. This means it may cause skin irritation and serious eye irritation.

Future Directions

Benzothiazoles are a focus of ongoing research due to their wide range of biological activities. Future research could explore the potential uses of this specific compound in medicinal chemistry or other fields.